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Abstract

Carboxin, a systemic fungicide of the oxathiin carboxamide class, has long been a pivotal tool
in the field of fungal genetics. Its specific mode of action, the inhibition of succinate
dehydrogenase (SDH, Complex Il) in the mitochondrial electron transport chain, provides a
powerful selective pressure for studying mechanisms of fungicide resistance, gene function,
and mitochondrial respiration. This document provides detailed application notes and
experimental protocols for utilizing carboxin in fungal genetics research, including mutant
screening, genetic analysis, and as a selectable marker for fungal transformation.

Introduction to Carboxin

Carboxin is a narrow-spectrum fungicide primarily used as a seed treatment to control
diseases caused by basidiomycete fungi, such as smuts and bunts. Its systemic nature allows
it to be absorbed by the plant and translocated to protect new growth. In the laboratory, its well-
defined molecular target makes it an invaluable chemical probe for dissecting the genetics of
mitochondrial function and fungicide resistance.

Mechanism of Action
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Carboxin specifically targets and inhibits the activity of succinate dehydrogenase (SDH), a key
enzyme complex embedded in the inner mitochondrial membrane. SDH plays a dual role in
cellular metabolism: it is the only enzyme that participates in both the citric acid (TCA) cycle
and the electron transport chain. In the TCA cycle, it catalyzes the oxidation of succinate to
fumarate. In the electron transport chain, it transfers electrons from succinate to the ubiquinone

(Q) pool.

Carboxin acts by binding to the ubiquinone-binding site (Qp site) of the SDH complex,
competitively inhibiting the binding of the natural substrate, ubiquinone. This blockage of
electron flow disrupts the electron transport chain, leading to a cessation of ATP synthesis via
oxidative phosphorylation and ultimately, fungal cell death.
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genetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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